Cas no 72918-26-4 (9,10-Anthracenedione,2,3-dichloro-1,4-bis(methylamino)-)

• Product Name: 9,10-Anthracenedione,2,3-dichloro-1,4-bis(methylamino)-
• CAS No: 72918-26-4
• MF: C₁₆H₁₂Cl₂N₂O₂
• MW: 335.184681892395
• CID: 573636
• PubChem ID: 175269
• Update Time: 2025-04-19

9,10-Anthracenedione,2,3-dichloro-1,4-bis(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,2,3-dichloro-1,4-bis(methylamino)-
• 2,3-dichloro-1,4-bis(methylamino)anthracene-9,10-dione
• 2,3-dichloro-1,4-bis(methylamino)anthraquinone
• 72918-26-4
• NS00037428
• SCHEMBL18984699
• EINECS 277-016-1
• DTXSID5072646
• 2,3-Dichloro-1,4-bis(methylamino)-9,10-anthracenedione
• 9,10-Anthracenedione, 2,3-dichloro-1,4-bis(methylamino)-
• NKZ2EX9F6D

• Inchi： 1S/C16H12Cl2N2O2/c1-19-13-9-10(14(20-2)12(18)11(13)17)16(22)8-6-4-3-5-7(8)15(9)21/h3-6,19-20H,1-2H3
• InChI Key： HBXFQISVGNEFQU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C2C(C3C=CC=CC=3C(C2=C1NC)=O)=O)NC)Cl

Computed Properties

• Exact Mass: 334.02776
• Monoisotopic Mass: 334.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 578.9°C at 760 mmHg
• Flash Point: 303.9°C
• Refractive Index: 1.72
• PSA: 58.2